Cas no 1396812-16-0 (1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide)

• Product Name: 1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide
• CAS No: 1396812-16-0
• MF: C₂₁H₁₈F₃N₃O₃
• MW: 417.381135463715
• CID: 5819069
• PubChem ID: 71785322
• Update Time: 2025-05-24

1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indole-3-carbonyl)-N-[[4-(trifluoromethoxy)phenyl]methyl]azetidine-3-carboxamide
• 1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide
• 1-(1H-indole-3-carbonyl)-N-(4-(trifluoromethoxy)benzyl)azetidine-3-carboxamide
• VU0532691-1
• AKOS024532897
• 1396812-16-0
• F6125-1335

• Inchi： 1S/C21H18F3N3O3/c22-21(23,24)30-15-7-5-13(6-8-15)9-26-19(28)14-11-27(12-14)20(29)17-10-25-18-4-2-1-3-16(17)18/h1-8,10,14,25H,9,11-12H2,(H,26,28)
• InChI Key： FGELTTYRQDFCPN-UHFFFAOYSA-N
• SMILES： N1(C(C2C3=C(NC=2)C=CC=C3)=O)CC(C(NCC2=CC=C(OC(F)(F)F)C=C2)=O)C1

Computed Properties

• Exact Mass: 417.13002593g/mol
• Monoisotopic Mass: 417.13002593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.4Ų

Additional information on 1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide

1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide

1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide is a highly specialized organic compound with the CAS number 1396812-16-0. This compound is notable for its complex structure, which combines an indole moiety, a trifluoromethoxy-substituted phenyl group, and an azetidine ring system. The integration of these structural elements makes it a promising candidate for various applications in the fields of pharmacology and materials science.

The indole group in the molecule plays a crucial role in determining its biological activity. Indole derivatives are well-known for their ability to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted the potential of indole-containing compounds in the development of new drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The indole-3-carbonyl group in this compound is particularly interesting due to its ability to form hydrogen bonds, which can enhance bioavailability and binding affinity to target proteins.

The trifluoromethoxyphenyl group attached to the azetidine ring introduces significant electronic and steric effects into the molecule. Trifluoromethoxy groups are known for their electron-withdrawing properties, which can modulate the reactivity of adjacent functional groups. This substitution pattern is often exploited in drug design to improve pharmacokinetic properties such as solubility and metabolic stability. Recent research has demonstrated that trifluoromethoxy-substituted aromatic compounds exhibit enhanced selectivity towards certain biological targets, making them valuable in medicinal chemistry.

The azetidine ring system forms the backbone of this compound, providing a rigid structure that can influence both the physical and chemical properties of the molecule. Azetidines are four-membered cyclic amines that are less strained compared to smaller rings like epoxides or aziridines. This makes them suitable for incorporating into larger molecular frameworks without compromising stability. The azetidine-3-carboxamide group in this compound is particularly noteworthy, as it can act as a bioisostere for other amide functionalities, offering potential advantages in terms of bioavailability and target engagement.

Recent advancements in synthetic chemistry have enabled the precise construction of molecules like 1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide with high efficiency and purity. These methods often involve multi-component reactions or catalytic processes that minimize waste and reduce production costs. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of complex ring systems like azetidines.

In terms of applications, this compound has shown promise in preliminary biological assays targeting kinase enzymes and G-protein coupled receptors (GPCRs). Its unique combination of structural features allows it to bind selectively to these targets, potentially leading to novel therapeutic agents. Furthermore, computational studies using molecular docking simulations have revealed that the molecule exhibits favorable interactions with key residues in the active sites of several drug targets, suggesting its potential as a lead compound in drug discovery programs.

From a materials science perspective, this compound's structural rigidity and functional groups make it an attractive candidate for use in advanced materials such as polymers or liquid crystals. The trifluoromethoxy group contributes to thermal stability, while the indole moiety can impart fluorescence properties under certain conditions. These characteristics could be leveraged in the development of sensors or optoelectronic devices.

In conclusion, 1-(1H-indole-3-carbonyl)-N-{[4-(trifluoromethoxy)phenyl]methyl}azetidine-3-carboxamide represents a cutting-edge molecule with diverse potential applications across multiple scientific disciplines. Its intricate structure and unique functional groups position it as a valuable tool for researchers in pharmacology, materials science, and beyond. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic research and industrial development.